Cas no 412308-57-7 (Ethyl 7,8-diaminononanoate)

• Product Name: Ethyl 7,8-diaminononanoate
• CAS No: 412308-57-7
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• MDL: MFCD24623686
• CID: 5606075
• PubChem ID: 131853766
• Update Time: 2025-05-20

Ethyl 7,8-diaminononanoate Chemical and Physical Properties

Names and Identifiers

• EN300-9463754
• 412308-57-7
• ethyl 7,8-diaminononanoate
• Ethyl 7,8-diaminononanoate

• MDL： MFCD24623686
• Inchi： 1S/C11H24N2O2/c1-3-15-11(14)8-6-4-5-7-10(13)9(2)12/h9-10H,3-8,12-13H2,1-2H3
• InChI Key： BOYBYCIHMQVMIW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCCC(C(C)N)N)=O

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.3Ų

Additional information on Ethyl 7,8-diaminononanoate

Ethyl 7,8-Diaminononanoate: A Comprehensive Overview

Ethyl 7,8-diaminononanoate, with the CAS number 412308-57-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of nonanoic acid, featuring two amino groups at the 7 and 8 positions of the carbon chain. The ethyl ester group further enhances its chemical properties, making it a versatile molecule with potential applications in various industries. Recent studies have highlighted its role in the synthesis of advanced materials and its potential as a building block for more complex structures.

The structure of Ethyl 7,8-diaminononanoate consists of a nine-carbon chain with two amino groups located at positions 7 and 8. This arrangement provides the molecule with unique electronic and steric properties. The ethyl ester group at the terminal end contributes to its solubility in organic solvents, facilitating its use in various chemical reactions. Researchers have explored its ability to form coordination complexes with metal ions, which has implications for catalysis and material synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 7,8-diaminononanoate. One notable method involves the reaction of nonanoic acid with ethyl chloroformate in the presence of appropriate catalysts. This approach ensures high yield and purity, making it suitable for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, revealing its robustness in both acidic and basic environments.

In terms of applications, Ethyl 7,8-diaminononanoate has shown promise in the development of functional materials. Its ability to act as a ligand in metal-organic frameworks (MOFs) has been explored, with studies demonstrating its role in enhancing the porosity and stability of these materials. Additionally, its amino groups can participate in click chemistry reactions, enabling the construction of cross-linked networks for applications in drug delivery and sensing technologies.

The toxicological profile of Ethyl 7,8-diaminononanoate has also been investigated to ensure its safe handling and use. Studies indicate that it exhibits low toxicity under standard laboratory conditions, though further research is required to fully understand its long-term effects on biological systems. Regulatory bodies have not classified it as a hazardous substance under current guidelines.

Looking ahead, the potential for Ethyl 7,8-diaminononanoate to serve as a precursor for advanced biomaterials is particularly exciting. Its ability to form self-assembled monolayers on surfaces could lead to innovations in surface engineering and nanotechnology. Furthermore, ongoing research into its catalytic properties may unlock new avenues for industrial processes requiring efficient catalysts.

In conclusion, Ethyl 7,8-diaminononanoate (CAS No: 412308-57-7) is a compound with diverse applications and promising potential across multiple disciplines. Its unique structure and versatile chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations.